2-Tert-butoxycarbonylamino-4-1,2,3-triazol-2-yl-butyric acid

• Molecular Formula: C11H18N4O4
• Molecular Weight: 270.29 g/mol
• IUPAC Name: 2-[(2-methylpropan-2-yl)oxycarbonylamino]-4-(triazol-2-yl)butanoic acid
• InChI: InChI=1S/C11H18N4O4/c1-11(2,3)19-10(18)14-8(9(16)17)4-7-15-12-5-6-13-15/h5-6,8H,4,7H2,1-3H3,(H,14,18)(H,16,17)
• InChI Key: XNTHMGLXHAKERP-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC(CCN1N=CC=N1)C(=O)O

Description

2-Tert-butoxycarbonylamino-4-1,2,3-triazol-2-yl-butyric acid is a useful research compound. Its molecular formula is C11H18N4O4 and its molecular weight is 270.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 0.50 g (1.6 mmol) of 2-tert-butoxycarbonylamino-4-1,2,3-triazol-2-yl-butyric acid methyl ester in 1.0 mL of MeOH and 3.0 mL (9.0 mmol) of 3M aq. NaOH is stirred at 80° C. for 60 min The mixture was cooled to rt and washed with EtOAc (1×10 mL). After adjusting the pH to 4 with 3M HCl, the mixture is extracted with EtOAc (3×) and the extracts are washed with brine, then dried with Na2SO4, filtered, and concentrated to provide 0.42 g (87%) of 2-tert-butoxycarbonylamino-4-1,2,3-triazol-2-yl-butyric acid as a white solid.